Cas no 113576-31-1 ((2S)-2-amino-3-propoxypropanoic acid)

• Product Name: (2S)-2-amino-3-propoxypropanoic acid
• CAS No: 113576-31-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5703347
• PubChem ID: 54515073
• Update Time: 2025-05-20

(2S)-2-amino-3-propoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1300451
• (2S)-2-amino-3-propoxypropanoic acid
• SCHEMBL1287187
• (2S)-2-amino-3-propoxypropanoicacid
• 113576-31-1
• O-propylserine
• L-Serine, O-propyl-

• Inchi： 1S/C6H13NO3/c1-2-3-10-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： YLVYZXAQMZHQSE-YFKPBYRVSA-N
• SMILES： O(CCC)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 266.4±30.0 °C(Predicted)
• pka: 2.11±0.10(Predicted)

Additional information on (2S)-2-amino-3-propoxypropanoic acid

(2S)-2-Amino-3-Propoxypropanoic Acid: A Comprehensive Overview

(2S)-2-Amino-3-Propoxypropanoic Acid, also known by its CAS number 113576-31-1, is a versatile compound with significant applications in various fields. This compound, characterized by its amino and propoxy groups, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agriculture, and materials science. Recent studies have further elucidated its mechanisms of action and expanded its utility in emerging technologies.

The molecular structure of (2S)-2-Amino-3-Propoxypropanoic Acid consists of a central carbon atom bonded to an amino group (-NH₂), a propoxy group (-OCH₂CH₂CH₃), and a carboxylic acid group (-COOH). The stereochemistry at the second carbon (S configuration) plays a crucial role in determining its biological activity and chemical reactivity. This configuration ensures selective interactions with biological systems, making it a valuable compound in drug design.

Recent research has focused on the synthesis and optimization of (2S)-2-Amino-3-Propoxypropanoic Acid. Scientists have developed novel synthetic pathways that enhance yield and purity, making large-scale production more feasible. These advancements have been driven by the demand for this compound in pharmaceutical applications, particularly as a precursor for bioactive molecules.

In the field of pharmacology, (2S)-2-Amino-3-Propoxypropanoic Acid has shown promise as a building block for peptide synthesis. Its amino group facilitates the formation of peptide bonds, while the propoxy group introduces hydrophobicity, which is essential for drug stability and bioavailability. Recent studies have demonstrated its effectiveness in creating bioactive peptides with potential applications in treating chronic diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceuticals, this compound has found utility in agriculture as a plant growth regulator. The propoxy group imparts lipophilicity, enabling the compound to penetrate plant tissues effectively. Recent experiments have shown that (2S)-2-Amino-3-Propoxypropanoic Acid can enhance crop yields by promoting root development and improving nutrient uptake. This application aligns with the growing demand for sustainable agricultural practices.

The chemical properties of (2S)-2-Amino-3-Propoxypropanoic Acid also make it suitable for use in materials science. Its ability to form stable amide bonds has led to its incorporation into biodegradable polymers and coatings. These materials have potential applications in packaging, textiles, and biomedical devices, offering environmentally friendly alternatives to traditional plastics.

In conclusion, (2S)-2-Amino-3-Propoxypropanoic Acid (CAS No. 113576-31-1) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and stereochemistry underpin its versatility, while recent advancements in synthesis and application have further solidified its importance. As research continues to uncover new potentials, this compound is poised to play an even greater role in shaping future technologies and therapies.